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Compound Name: Substance P acetate

CAS No.: 137348-11-9

Cat. No.: B6288783

Get Quote

Technical Whitepaper: Substance P Acetate
Physicochemical Characterization, Handling Protocols, and Biological Application

Executive Summary
Substance P (SP) is a pivotal undecapeptide in the tachykinin family, functioning as a potent

neurotransmitter and neuromodulator.[1] While the peptide sequence is conserved, the salt

form significantly dictates its utility in research and drug development. Substance P Acetate is

the preferred form for biological assays, offering superior biocompatibility compared to

trifluoroacetate (TFA) salts, which can induce cytotoxicity and skew cellular data.[1][2] This

guide provides a rigorous technical analysis of Substance P Acetate, establishing protocols

for its handling to mitigate its inherent instability due to methionine oxidation and

hygroscopicity.

Part 1: Chemical Identity & Crystallography
Researchers must distinguish between the generic CAS for Substance P and the specific

registry for its acetate salt hydrate to ensure regulatory compliance and accurate stoichiometry.
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Parameter Technical Specification

Chemical Name Substance P Acetate Salt Hydrate

Sequence
Arg-Pro-Lys-Pro-Gln-Gln-Phe-Phe-Gly-Leu-Met-

NH₂

CAS Number (Acetate) 137348-11-9 (Specific)

CAS Number (Free Base) 33507-63-0 (Generic parent)

Empirical Formula C₆₃H₉₈N₁₈O₁₃S[1][2][3][4] · xC₂H₄O₂ · yH₂O

Molecular Weight

1347.63 g/mol (Free Base Basis) Note: Actual

weight varies by batch due to acetate/water

content.[1][2]

Counter-ion Acetate (CH₃COO⁻)

Isoelectric Point (pI) ~11.0 (Highly Basic)

The "Net Peptide Content" (NPC) Criticality
Unlike small molecules, peptide salts are never 100% active pharmaceutical ingredient (API) by

weight.[1][2] Substance P Acetate typically has an NPC of 70–85%, with the remainder being

counter-ions and residual water.

Scientific Implication: When dosing, you must correct for NPC. Weighing 1 mg of powder

does not equal 1 mg of peptide.

Calculation:

Part 2: Physicochemical Properties & Stability
Profile
Solubility & Reconstitution
Substance P is highly soluble in water, but its stability is pH-dependent.[1][2]

Water/Saline: Soluble >10 mg/mL. However, neutral pH accelerates oxidation and adsorption

to plastic.
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Recommended Solvent: 0.05 M Acetic Acid or 0.1% BSA/PBS. The acidic environment

mimics the secretory granule pH and prevents aggregation.

Stability Hazards[3]
Methionine Oxidation: The C-terminal Methionine (Met¹¹) is highly susceptible to oxidation to

methionine sulfoxide, rendering the peptide biologically inactive.[2]

Mitigation: Avoid vortexing (introduces oxygen).[1][2] Use degassed buffers.

Adsorption: The basic Arginine/Lysine residues promote sticking to glass and polystyrene.

Mitigation: Use low-bind polypropylene tubes exclusively.[1][2]

Part 3: The Acetate Advantage (Expertise &
Causality)[2][3]
Why choose Acetate over the cheaper TFA salt?

1. Cellular Toxicity & pH Buffering TFA is a strong acid (pKa ~0.23).[1][2] When a TFA salt is

dissolved in a weakly buffered medium (like cell culture media), it can locally acidify the

environment, causing artifactual cell death or stress responses unrelated to the peptide's

activity.[1] Acetate (pKa ~4.[1][2]76) is a weak acid and is easily buffered by physiological

systems.[2]

2. In Vivo Immunogenicity TFA can act as a hapten, potentially modifying proteins and eliciting

an immune response in animal models. Acetate is a metabolic intermediate (Krebs cycle) and

is biologically inert, making it the gold standard for in vivo injections.[1]

3. Receptor Binding Kinetics High concentrations of trifluoroacetate ions have been shown to

interfere with GPCR binding kinetics in certain assays. Acetate minimizes this chaotropic

interference.

Part 4: Handling & Reconstitution Protocols
(Trustworthiness)[2][3]
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This protocol is designed to be a self-validating system.[2] If the peptide precipitates or loses

activity, the "Checkpoints" allow you to identify the failure point.

Workflow: The Anhydrous Chain of Custody
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Click to download full resolution via product page

Figure 1: Critical handling workflow to prevent hydrolysis and oxidation.[1][2]

Step-by-Step Methodology
Equilibration (Critical): Remove the vial from the freezer and place it in a desiccator. Allow it

to reach room temperature (approx. 30–60 mins) before opening.

Why? Opening a cold vial condenses atmospheric moisture onto the hygroscopic powder,

causing immediate hydrolysis.

Solvent Preparation: Prepare 0.05 M Acetic Acid using sterile, degassed (nitrogen-purged)

water.[1][2]

Dissolution: Add the solvent to the vial to achieve a stock concentration of 1–5 mg/mL.

Technique: Do not vortex. Swirl gently or pipette up and down slowly to avoid shearing and

aeration.

Aliquoting: Immediately divide into single-use aliquots (e.g., 10–50 µL) in low-bind tubes.

Storage: Flash freeze in liquid nitrogen and store at -80°C. Stability is >6 months if kept

frozen.

Part 5: Biological Application Context
Mechanism: NK1 Receptor Signaling[5][6][7][8]
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Substance P acts primarily via the Neurokinin-1 Receptor (NK1R), a G-protein coupled

receptor (GPCR).[1][2][5] The acetate salt ensures that the observed effects are due to this

pathway and not counter-ion toxicity.

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 5 / 9 Tech Support

https://www.scientificlabs.ie/product/proteins-and-peptides/S6883-1MG
https://www.sigmaaldrich.com/TW/zh/product/sigma/s6883
https://www.ncbi.nlm.nih.gov/books/NBK554583/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b6288783?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Substance P (Acetate)

NK1 Receptor (GPCR)

Binding

Gq Protein Activation

Conformational Change

Phospholipase C (PLC)

Activates

PIP2 Hydrolysis

IP3 DAG

Intracellular Ca2+ Release

ER Release

PKC Activation

Vasodilation / Pain Transmission

Click to download full resolution via product page

Figure 2: The canonical Gq-coupled signaling cascade activated by Substance P.[1][2]
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Assay Considerations
Concentration Range: NK1R has high affinity (Kd ~ 0.1–1 nM).[1][2] Typical assay

concentrations range from 0.1 nM to 1 µM.

Desensitization: Prolonged exposure (minutes) leads to receptor internalization via β-

arrestin.[1][2] For calcium flux assays, measure peak response within 30–60 seconds of

addition.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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